Cas no 2305251-74-3 ((5-Amino-4-methylpyrimidin-2-yl)methanol)

• Product Name: (5-Amino-4-methylpyrimidin-2-yl)methanol
• CAS No: 2305251-74-3
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD31810841
• CID: 5604146
• PubChem ID: 138987584
• Update Time: 2025-10-23

(5-Amino-4-methylpyrimidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-amino-4-methylpyrimidin-2-yl)methanol
• EN300-6497977
• 2305251-74-3
• (5-Amino-4-methylpyrimidin-2-yl)methanol

• MDL： MFCD31810841
• Inchi： 1S/C6H9N3O/c1-4-5(7)2-8-6(3-10)9-4/h2,10H,3,7H2,1H3
• InChI Key： GEIKFRHQRPSOCN-UHFFFAOYSA-N
• SMILES： OCC1=NC=C(C(C)=N1)N

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72Ų

Additional information on (5-Amino-4-methylpyrimidin-2-yl)methanol

The Compound (5-Amino-4-Methylpyrimidin-2-Yl)Methanol: A Comprehensive Overview

(5-Amino-4-methylpyrimidin-2-yl)methanol, identified by the CAS number 2305251-74-3, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule consists of a pyrimidine ring substituted with an amino group at position 5, a methyl group at position 4, and a hydroxymethyl group at position 2. These substituents contribute to the compound's unique chemical properties and reactivity.

The synthesis of (5-Amino-4-methylpyrimidin-2-yl)methanol typically involves multi-step organic reactions, often utilizing nucleophilic aromatic substitution or condensation reactions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The compound's structure allows for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules with enhanced biological activities.

One of the most promising areas of research involving (5-Amino-4-methylpyrimidin-2-yl)methanol is its application in drug discovery. Pyrimidine derivatives are extensively studied for their potential as anticancer agents due to their ability to inhibit key enzymes involved in cell proliferation and survival. Recent studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a valuable candidate for further preclinical evaluation. Additionally, its ability to modulate signaling pathways such as the PI3K/AKT/mTOR pathway has garnered significant attention in the field of oncology.

Beyond its pharmacological applications, (5-Amino-4-methylpyrimidin-2-yl)methanol has also found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its integration into thin-film transistors and light-emitting diodes, where its performance has shown promise compared to traditional materials. The compound's stability under thermal and mechanical stress further enhances its suitability for these applications.

In terms of environmental impact, recent studies have focused on the biodegradation and toxicity profiles of (5-Amino-4-methylpyrimidin-2-yl)methanol. These investigations are crucial for ensuring that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its potential environmental footprint. However, further research is required to fully understand its long-term effects on aquatic and terrestrial environments.

The growing interest in (5-Amino-4-methylpyrimidin-2-yl)methanol has led to increased collaboration between academic institutions and industry partners. Such partnerships are essential for translating laboratory findings into real-world applications. For instance, ongoing clinical trials are evaluating the compound's efficacy as a therapeutic agent in treating refractory cancers, while industrial-scale production methods are being optimized to meet rising demand.

In conclusion, (5-Amino-4-methylpyrimidin-2-yl)methanol stands as a testament to the potential of pyrimidine derivatives in addressing critical challenges across multiple disciplines. Its diverse applications, from drug discovery to materials science, coupled with ongoing research into its environmental impact, underscore its importance as a multifaceted compound with vast potential for future innovations.